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Compound of Interest

Compound Name: 3,3-Dimethylbutyraldehyde

Cat. No.: B104332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density and refractive index of

3,3-Dimethylbutyraldehyde (CAS 2987-16-8), a key intermediate in various organic

syntheses. The information is presented to support research, development, and quality control

activities.

Core Physicochemical Data
The density and refractive index are critical parameters for the identification, purity assessment,

and process control of 3,3-Dimethylbutyraldehyde. The table below summarizes these key

properties.

Property Value Conditions

Density 0.798 g/mL at 25 °C

0.798 g/cm³ at 25 °C[1]

Refractive Index 1.397 at 20 °C (n20/D)

1.3960 to 1.3980 at 20 °C, 589 nm[2]
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While specific experimental determinations for 3,3-Dimethylbutyraldehyde are not detailed in

readily available literature, the following are standard and widely accepted methodologies for

measuring the density and refractive index of liquid organic compounds.

Density Determination
The density of a liquid can be accurately determined using several methods. Two common and

reliable techniques are pycnometry and the oscillating U-tube method.

1. Pycnometry

This gravimetric method provides high accuracy and is a fundamental technique for density

determination.

Principle: The density is calculated from the mass of the liquid that completely fills a

container of a known, constant volume (the pycnometer) at a specific temperature.

Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), analytical balance, and a constant-temperature bath.

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined.

The pycnometer is filled with the sample liquid (3,3-Dimethylbutyraldehyde), ensuring no

air bubbles are trapped.

The filled pycnometer is placed in a constant-temperature bath until it reaches thermal

equilibrium (e.g., 25 °C).

The volume is adjusted precisely to the pycnometer's calibration mark.

The exterior of the pycnometer is carefully dried, and its mass is determined.

The density is calculated using the formula: ρ = (m₂ - m₁) / V where:

ρ is the density
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m₁ is the mass of the empty pycnometer

m₂ is the mass of the pycnometer filled with the liquid

V is the volume of the pycnometer (previously determined using a reference liquid of

known density, such as water).

2. Oscillating U-tube Densitometry

This method is rapid, requires a small sample volume, and is common in modern digital density

meters.

Principle: A U-shaped tube is electronically excited to oscillate at its characteristic frequency.

This frequency changes when the tube is filled with a sample. The change in frequency is

directly related to the density of the sample.

Apparatus: Digital density meter with an oscillating U-tube.

Procedure:

The instrument is calibrated using two standards of known density, typically dry air and

pure water.

The sample (3,3-Dimethylbutyraldehyde) is injected into the U-tube, ensuring it is free of

bubbles.

The instrument maintains a constant temperature and measures the oscillation period.

The density is automatically calculated by the instrument's software based on the

calibration data.

Refractive Index Measurement
The refractive index is a dimensionless number that describes how fast light travels through a

material. It is a fundamental property used for substance identification and purity assessment.

Abbe Refractometer
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The Abbe refractometer is a common instrument for measuring the refractive index of liquids.

Principle: It measures the critical angle of refraction of a thin layer of the sample liquid placed

between two prisms.

Apparatus: Abbe refractometer, a monochromatic light source (typically a sodium D-line at

589 nm), and a constant-temperature circulator.

Procedure:

The refractometer prisms are cleaned with a suitable solvent (e.g., ethanol or acetone)

and a soft tissue.

A few drops of the sample (3,3-Dimethylbutyraldehyde) are placed on the surface of the

measuring prism.

The prisms are closed and the instrument's light source is switched on.

The user looks through the eyepiece and adjusts the controls to bring the boundary line

between the light and dark fields into sharp focus and onto the center of the crosshairs.

The refractive index value is read directly from the instrument's scale.

The temperature of the measurement is recorded from the thermometer attached to the

prisms. If the measurement temperature deviates from the standard temperature (usually

20 °C), a temperature correction may be necessary.

Visualized Workflows
The following diagrams illustrate the general workflows for the experimental determination of

density and refractive index.
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Pycnometry Workflow
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Caption: Workflow for Density Measurement using Pycnometry.
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Refractive Index Measurement Workflow (Abbe Refractometer)
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Caption: Workflow for Refractive Index Measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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